N-(1,3-Benzodioxol-5-yl)-2,2-difluoro-6-azaspiro[2.5]octane-6-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2,2-difluoro-6-azaspiro[2.5]octane-6-carboxamide
• InChI: InChI=1S/C15H16F2N2O3/c16-15(17)8-14(15)3-5-19(6-4-14)13(20)18-10-1-2-11-12(7-10)22-9-21-11/h1-2,7H,3-6,8-9H2,(H,18,20)
• InChI Key: BXMCDMACICVWEN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC2(F)F)C(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C15H16F2N2O3
• Molecular Weight: 310.30 g/mol

Description

The compound contains a benzodioxole group, which is a common motif in many natural products and pharmaceuticals. It also contains a spiro[2.5]octane group, which is a type of spirocyclic compound where two rings of different sizes share a single atom. The presence of the difluoro group and carboxamide group could potentially influence the compound’s reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques such as NMR, IR, and mass spectrometry. Single crystal X-ray crystallography can also provide detailed information about the molecular geometry.

Chemical Reactions Analysis

The chemical reactivity of a compound can be influenced by its functional groups and overall structure. Density functional theory (DFT) calculations can provide insights into the compound’s electronic characteristics.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted using computational methods. For example, DFT calculations can explore the electronic characteristics of the molecule.

Scientific Research Applications

Antioxidant Activity

. This makes them potentially useful in the treatment of diseases caused by oxidative stress.

Sedative Properties

. This could make them useful in the development of new sedative drugs.

Hypotensive Effects

, which could be beneficial in the treatment of high blood pressure.

Anticonvulsant Activity

. This suggests potential applications in the treatment of epilepsy and other seizure disorders.

Antibacterial Properties

, indicating potential use in combating bacterial infections.

Antitumor Activity

, suggesting potential applications in cancer treatment.

Spasmolytic Activity

, which could be useful in the treatment of muscle spasms.

Organoselenium Chemistry

. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s intended to be a pharmaceutical, it would interact with certain biological targets to exert its effects. Molecular docking studies can predict the possible binding of the molecule to different target proteins.